Cas no 2758003-97-1 (Methyl({[1-(trifluoromethyl)cyclopropyl]methyl})amine hydrochloride)

• Product Name: Methyl({[1-(trifluoromethyl)cyclopropyl]methyl})amine hydrochloride
• CAS No: 2758003-97-1
• MF: C₆H₁₁ClF₃N
• MW: 189.606451272964
• CID: 6396757
• PubChem ID: 165762120
• Update Time: 2025-06-25

Methyl({[1-(trifluoromethyl)cyclopropyl]methyl})amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl({[1-(trifluoromethyl)cyclopropyl]methyl})amine hydrochloride
• EN300-37336165
• 2758003-97-1
• N-Methyl-1-(1-(trifluoromethyl)cyclopropyl)methanamine hydrochloride
• Methyl({[1-(trifluoromethyl)cyclopropyl]methyl})amine hydrochloride

• Inchi： 1S/C6H10F3N.ClH/c1-10-4-5(2-3-5)6(7,8)9;/h10H,2-4H2,1H3;1H
• InChI Key： PZKIBYOSDYVOBA-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(CNC)CC1)(F)F

Computed Properties

• Exact Mass: 189.0532115g/mol
• Monoisotopic Mass: 189.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on Methyl({[1-(trifluoromethyl)cyclopropyl]methyl})amine hydrochloride

Methyl({[1-(trifluoromethyl)cyclopropyl]methyl})amine hydrochloride (CAS No. 2758003-97-1): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Methyl({[1-(trifluoromethyl)cyclopropyl]methyl})amine hydrochloride, identified by its unique Chemical Abstracts Service (CAS) number 2758003-97-1, represents a compound of significant interest in the realms of chemical biology and medicinal chemistry. This compound, featuring a complex structural motif, has garnered attention due to its potential applications in the development of novel therapeutic agents and its intriguing pharmacological properties.

The molecular structure of Methyl({[1-(trifluoromethyl)cyclopropyl]methyl})amine hydrochloride is characterized by a tertiary amine core substituted with a trifluoromethyl group and a cyclopropyl moiety. The presence of these functional groups not only contributes to the compound's distinct physicochemical properties but also opens up diverse possibilities for its interaction with biological targets. Specifically, the trifluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, while the cyclopropyl ring introduces rigidity and spatial constraints that can influence receptor binding profiles.

In recent years, there has been a growing interest in the exploration of nitrogen-containing heterocycles as pharmacophores in drug discovery. The structural framework of Methyl({[1-(trifluoromethyl)cyclopropyl]methyl})amine hydrochloride aligns well with this trend, as it incorporates both a nitrogen atom and a cyclopropyl ring—elements that are frequently found in bioactive molecules. This combination has been shown to contribute to favorable pharmacokinetic properties, including improved solubility and bioavailability, which are critical factors in the design of successful therapeutic agents.

One of the most compelling aspects of Methyl({[1-(trifluoromethyl)cyclopropyl]methyl})amine hydrochloride is its potential as a scaffold for the development of small-molecule inhibitors targeting various biological pathways. The compound's unique structural features make it a promising candidate for modulating enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. For instance, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases and phosphodiesterases, which are key players in cellular signaling networks.

The trifluoromethyl group, a hallmark of many bioactive molecules, plays a crucial role in determining the pharmacological properties of Methyl({[1-(trifluoromethyl)cyclopropyl]methyl})amine hydrochloride. This substituent not only enhances the compound's metabolic stability by resisting oxidative degradation but also increases its lipophilicity, thereby improving membrane permeability. These characteristics are particularly advantageous when designing drugs intended for oral administration or topical application. Moreover, the trifluoromethyl group can influence electronic effects within the molecule, leading to altered binding affinities and selectivity profiles.

The cyclopropyl ring in Methyl({[1-(trifluoromethyl)cyclopropyl]methyl})amine hydrochloride adds another layer of complexity to its pharmacological behavior. This three-membered ring introduces steric hindrance and rigidity into the molecular structure, which can be exploited to optimize binding interactions with biological targets. Cyclopropane derivatives have been extensively studied for their ability to mimic natural amino acid residues in proteins, leading to high-affinity binding events. By incorporating a cyclopropyl group into the amine framework, researchers can fine-tune the compound's interactions with specific enzymes or receptors.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions, providing valuable insights into the potential applications of Methyl({[1-(trifluoromethyl)cyclopropyl]methyl})amine hydrochloride. Molecular docking studies have been conducted to evaluate its binding affinity with various protein targets, including those implicated in metabolic disorders and infectious diseases. These simulations have highlighted the compound's potential as a lead molecule for further optimization through structure-activity relationship (SAR) studies.

In addition to its pharmacological potential, Methyl({[1-(trifluoromethyl)cyclopropyl]methyl})amine hydrochloride has shown promise in preclinical studies as a tool for investigating fundamental biological processes. Researchers have utilized this compound to probe the mechanisms underlying signal transduction pathways and to explore novel therapeutic strategies for treating chronic diseases. The compound's ability to modulate key enzymatic activities has made it a valuable asset in drug discovery pipelines aimed at developing next-generation therapeutics.

The synthesis of Methyl({[1-(trifluoromethyl)cyclopropyl]methyl})amine hydrochloride presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct the desired molecular framework with high precision. These advancements have not only facilitated access to pure samples of the compound but also paved the way for exploring its derivatives through combinatorial chemistry approaches.

The future prospects for Methyl({[1-(trifluoromethyl)cyclopropyl]methyl})amine hydrochloride are vast and multifaceted. As our understanding of biological systems continues to evolve, new opportunities will arise for leveraging this compound's unique properties in drug development. Ongoing research efforts are focused on identifying novel analogs with enhanced potency and selectivity, as well as exploring new therapeutic indications where this compound may offer therapeutic benefits. With continued investment in chemical biology and medicinal chemistry, compounds like Methyl({[1-(trifluoromethy lcyc lo prop yl)meth yl})amin ehydroch lor ide strong > are poised to make significant contributions to human health.